![molecular formula C8H7Cl2NO2 B189557 Ethyl 4,6-dichloronicotinate CAS No. 40296-46-6](/img/structure/B189557.png)
Ethyl 4,6-dichloronicotinate
Overview
Description
Ethyl 4,6-dichloronicotinate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
This compound is synthesized from 4,6-dichloronicotinic acid and ethanol . The reaction conditions involve the use of sodium hydroxide in tetrahydrofuran and methanol for 0.5 hours, followed by the addition of hydrogen chloride .Molecular Structure Analysis
The molecular formula of this compound is C8H7Cl2NO2 and its molecular weight is 220.05 . The structure includes a pyridine ring with two chlorine atoms at the 4 and 6 positions, and an ethyl ester group at the 3 position .Chemical Reactions Analysis
This compound acts as a reactant in the preparation of (acylamino)aminonaphthyridinones as novobiocin analogs and Hsp90 inhibitors . These compounds have shown antitumor activities in human breast cancer cell lines, and effects on apoptosis and cell cycle advancement .Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point between 31.0 to 35.0 °C . It has a boiling point of 85 °C/0.01 mmHg . The compound is soluble in methanol .Scientific Research Applications
Synthesis of Antibacterial Compounds : Ethyl 4,6-dichloronicotinate serves as a starting material for synthesizing hydrazone derivatives with antibacterial properties (Rao, Prasad, & Rao, 2019).
Spectroscopic Studies : The molecule has been studied using various spectroscopic techniques, including FT-IR, FT-Raman, dispersive Raman, and NMR, to understand its structural and physicochemical properties (Karabacak et al., 2016).
Development of Pharmaceutical Compounds : It has been used in the multi-kilogram-scale synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, which supports preclinical and clinical studies (Andersen et al., 2013).
Catalysis in Organic Reactions : The compound plays a role in catalytic reactions, such as the phosphine-catalyzed [4 + 2] annulation, leading to the formation of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).
Synthesis of Stereoisomers : It is also used in the synthesis of stereoisomers of ethyl 4-chloro-3-hydroxybutyrate, a precursor in the synthesis of pharmacologically valuable products (Kluson et al., 2019).
Molluscicidal Properties : this compound derivatives have been evaluated for their molluscicidal properties, which are relevant in controlling schistosomiasis (El-bayouki & Basyouni, 1988).
Study of Polymerization Catalysts : The compound is used in the study of polymerization catalysts and their behaviors, such as in ethylene polymerization (Pinheiro, Mauler, & Souza, 2001).
Safety and Hazards
Future Directions
Ethyl 4,6-dichloronicotinate has potential applications in the development of new pharmaceuticals, particularly as a reactant in the synthesis of novobiocin analogs and Hsp90 inhibitors . These compounds have shown promising results in the treatment of human breast cancer, indicating potential future directions for the use of this compound in cancer research .
Mechanism of Action
Target of Action
Ethyl 4,6-dichloronicotinate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . .
Mode of Action
It is known to act as a reactant in the preparation of (acylamino)aminonaphthyridinones as novobiocin analogs and Hsp90 inhibitors . These compounds have shown antitumor activities in human breast cancer cell lines .
Biochemical Pathways
It is involved in the synthesis of novobiocin analogs and hsp90 inhibitors , which suggests it may influence pathways related to tumor growth and proliferation.
Pharmacokinetics
This compound has a molecular weight of 220.05 . It is soluble in methanol , which suggests it could be well-absorbed in the gastrointestinal tract if administered orally.
Result of Action
It is used in the synthesis of compounds that have shown antitumor activities in human breast cancer cell lines . These compounds have been observed to affect apoptosis and cell cycle advancement .
Action Environment
It is recommended to be stored at room temperature, sealed, and away from moisture , suggesting that its stability could be affected by temperature and humidity.
properties
IUPAC Name |
ethyl 4,6-dichloropyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUBVINEXCCXOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(C=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40344874 | |
Record name | Ethyl 4,6-dichloronicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40344874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40296-46-6 | |
Record name | Ethyl 4,6-dichloronicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40344874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4,6-Dichloronicotinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is Ethyl 4,6-dichloronicotinate a useful starting material for the synthesis of 6-chlorothieno[3,2-c]pyridine-2-carbohydrazide-hydrazone derivatives?
A1: this compound serves as a versatile precursor due to its chemical structure. The molecule contains a pyridine ring with two chlorine atoms and an ethoxycarbonyl group. This allows for a multi-step synthetic route [] involving:
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